Cas no 1190095-10-3 (4-(4-t-BOC-Piperazinomethyl)phenylboronic acid)

• Product Name: 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid
• CAS No: 1190095-10-3
• MF: C₁₆H₂₅BN₂O₄
• MW: 320.191704511642
• MDL: MFCD18384135
• CID: 1024923
• PubChem ID: 42609724
• Update Time: 2025-10-29

4-(4-t-BOC-Piperazinomethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)phenyl)boronic acid
• 4-[(4-(tert-butoxycarbonyl)piperazin-1-yl)methyl]phenylboronic acid
• 4-((4-(tert-butoxycarbonyl)piperazin-1-yl)methyl)phenylboronic acid
• 4-(4-t-BOC-PiperazinoMethyl)phenylboronic acid
• Penn Chem-GAM_021
• PSP021
• (4-{[4-(tert-Butoxycarbonyl)piperazin-1-yl]methyl}phenyl)boronic acid
• AM86378
• OR360365
• AX8230033
• ST24020451
• Z8061
• [4-({4-[(tert-butoxy)carbonyl]piperaz
• 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid

• MDL： MFCD18384135
• Inchi： 1S/C16H25BN2O4/c1-16(2,3)23-15(20)19-10-8-18(9-11-19)12-13-4-6-14(7-5-13)17(21)22/h4-7,21-22H,8-12H2,1-3H3
• InChI Key： MFIQWUMSXLZAIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=CC(B(O)O)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 320.19100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Topological Polar Surface Area: 73.2

Experimental Properties

• PSA: 73.24000
• LogP: 0.29490

Additional information on 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid

Comprehensive Overview of 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid (CAS No. 1190095-10-3)

4-(4-t-BOC-Piperazinomethyl)phenylboronic acid (CAS No. 1190095-10-3) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a piperazine moiety protected by a tert-butoxycarbonyl (BOC) group, making it a valuable intermediate in the synthesis of complex molecules. Its unique structure enables applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development.

The growing demand for boronic acid-based compounds in medicinal chemistry has positioned 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid as a critical building block. Researchers frequently search for "BOC-protected piperazine derivatives" or "phenylboronic acid applications," reflecting its relevance in peptide synthesis and bioconjugation. Recent studies highlight its role in designing protease inhibitors and kinase-targeted therapies, aligning with trends in precision medicine and cancer research.

From a synthetic perspective, this compound’s stability under mild conditions and compatibility with Pd-catalyzed reactions make it ideal for constructing heterocyclic scaffolds. Industry professionals often inquire about "scalable synthesis of BOC-piperazine boronic acids" or "handling boronic acids in aqueous media," underscoring its practical challenges and solutions. Innovations in green chemistry have further optimized its production, reducing waste and improving yields.

In material science, 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid contributes to smart polymers and sensors, leveraging its pH-responsive properties. Searches for "boronic acid-functionalized materials" or "BOC deprotection strategies" reveal its interdisciplinary appeal. As AI-driven drug design accelerates, this compound’s structural flexibility supports virtual screening and fragment-based drug discovery.

Quality control and storage are critical for maintaining the compound’s efficacy. Guidelines recommend anhydrous conditions and low-temperature storage to prevent hydrolysis of the BOC group. FAQs like "how to characterize boronic acid derivatives" or "NMR spectra interpretation for BOC compounds" highlight the need for robust analytical protocols, including HPLC and mass spectrometry.

In summary, 4-(4-t-BOC-Piperazinomethyl)phenylboronic acid (CAS No. 1190095-10-3) bridges organic chemistry and biotechnology, addressing key challenges in drug development and functional materials. Its adaptability to high-throughput screening and catalytic systems ensures enduring relevance in scientific innovation.